Cas no 1807320-19-9 (2,6-Dimethyl-3-nitrocinnamic acid)

• Product Name: 2,6-Dimethyl-3-nitrocinnamic acid
• CAS No: 1807320-19-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5003898
• Update Time: 2025-06-11

2,6-Dimethyl-3-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-nitrocinnamic acid

• Inchi： 1S/C11H11NO4/c1-7-3-5-10(12(15)16)8(2)9(7)4-6-11(13)14/h3-6H,1-2H3,(H,13,14)/b6-4+
• InChI Key： OONBISYGIYZIQW-GQCTYLIASA-N
• SMILES： [O-][N+](C1=CC=C(C)C(/C=C/C(=O)O)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1

Additional information on 2,6-Dimethyl-3-nitrocinnamic acid

2,6-Dimethyl-3-nitrocinnamic acid (CAS No. 1807320-19-9): A Comprehensive Overview

2,6-Dimethyl-3-nitrocinnamic acid, also known by its CAS number 1807320-19-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the family of nitrocinnamic acids, which are derivatives of cinnamic acid with a nitro group attached to the aromatic ring. The presence of the nitro group and methyl substituents at positions 2 and 6 imparts unique electronic and structural properties to this molecule, making it a valuable component in various research and industrial applications.

The structure of 2,6-Dimethyl-3-nitrocinnamic acid consists of a benzene ring with a cinnamic acid moiety. The nitro group at position 3 introduces strong electron-withdrawing effects, while the methyl groups at positions 2 and 6 provide steric bulk and influence the overall reactivity of the molecule. This combination makes it a versatile building block for synthesizing more complex molecules with tailored properties.

Recent studies have highlighted the potential of 2,6-Dimethyl-3-nitrocinnamic acid in drug discovery and material synthesis. For instance, researchers have explored its role as a precursor for synthesizing biologically active compounds with anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations, such as Suzuki coupling and Heck reactions, has further expanded its utility in organic synthesis.

In terms of physical properties, 2,6-Dimethyl-3-nitrocinnamic acid is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

The synthesis of 2,6-Dimethyl-3-nitrocinnamic acid involves multi-step organic reactions. A common approach includes the nitration of cinnamic acid derivatives followed by alkylation to introduce methyl groups at specific positions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the production of high-purity samples for research purposes.

In conclusion, 2,6-Dimethyl-3-nitrocinnamic acid (CAS No. 1807320-19-9) is a valuable compound with diverse applications in organic chemistry and materials science. Its unique structure and reactivity make it an essential tool for researchers aiming to develop novel compounds with specific biological or physical properties.